Cas no 1357634-53-7 ((3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate)

• Product Name: (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate
• CAS No: 1357634-53-7
• MF: C₁₁H₁₆F₃NO₄S
• MW: 315.309252738953
• MDL: MFCD31720124
• CID: 5189159
• Update Time: 2026-03-05

(3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate

• MDL： MFCD31720124
• Inchi： 1S/C7H8O3S.C4H8F3NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-2(8)3(9)4(5,6)7/h2-5H,1H3,(H,8,9,10);2-3,9H,8H2,1H3/t;2-,3?/m.0/s1
• InChI Key： GSEFZQNKEHPGCI-GMENUOQESA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC(C([C@H](C)N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 299
• Topological Polar Surface Area: 109

Additional information on (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate

Research Brief on (3S)-3-Amino-1,1,1-trifluoro-2-butanol Tosylate (CAS: 1357634-53-7): Recent Advances and Applications

The compound (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate (CAS: 1357634-53-7) has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of fluorinated bioactive molecules, which are increasingly important in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological relevance, and emerging applications in medicinal chemistry.

One of the most notable advancements in the study of (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate is its application in the synthesis of fluorinated analogs of clinically relevant compounds. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have successfully utilized this compound to introduce trifluoromethyl groups into various pharmacophores, leading to the development of novel candidates for treating central nervous system (CNS) disorders and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the blood-brain barrier permeability of experimental neuroprotective agents.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and purification processes for (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate. A team at MIT developed an improved catalytic asymmetric synthesis route that achieves higher enantiomeric purity (>99% ee) while reducing environmental impact through greener solvent systems. This advancement is particularly significant given the growing emphasis on sustainable pharmaceutical manufacturing practices. The new method, reported in ACS Sustainable Chemistry & Engineering, has been successfully scaled up to kilogram quantities without compromising yield or purity.

Biological evaluations of derivatives synthesized from (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate have revealed promising pharmacological profiles. Several research groups have reported compounds showing potent inhibitory activity against protein kinases involved in cancer progression. Notably, a 2024 study in Nature Chemical Biology described a series of kinase inhibitors derived from this scaffold that exhibit exceptional selectivity for mutant EGFR variants prevalent in non-small cell lung cancer. These findings suggest potential for targeted therapies with reduced off-target effects compared to current treatments.

Looking forward, the versatility of (3S)-3-Amino-1,1,1-trifluoro-2-butanol tosylate continues to inspire innovative applications. Emerging research explores its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation, as well as its use in radiopharmaceuticals for positron emission tomography (PET) imaging. The compound's ability to serve as a building block for diverse molecular architectures positions it as a valuable tool in both academic and industrial drug discovery efforts. Ongoing clinical trials involving molecules derived from this scaffold are expected to yield important data within the next 2-3 years.